Cas no 41080-91-5 (2-Iodo-4-methyl-1,3,5-trineopentylbenzene)

2-Iodo-4-methyl-1,3,5-trineopentylbenzene structure
41080-91-5 structure
Product Name:2-Iodo-4-methyl-1,3,5-trineopentylbenzene
CAS No:41080-91-5
MF:C22H37I
MW:428.433659315109
CID:926555
PubChem ID:545545
Update Time:2025-04-19

2-Iodo-4-methyl-1,3,5-trineopentylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Iodo-4-methyl-1,3,5-trineopentylbenzene
    • 1,3,5-tris(2,2-dimethylpropyl)-2-iodo-4-methylbenzene
    • DTXSID90337918
    • 2-Iodo-4-methyl-1,3,5-trineopentylbenzene #
    • 41080-91-5
    • Benzene, 1,3,5-tris(2,2-dimethylpropyl)-2-iodo-4-methyl-
    • USTXXEHEEGDJAG-UHFFFAOYSA-N
    • Inchi: 1S/C22H37I/c1-15-16(12-20(2,3)4)11-17(13-21(5,6)7)19(23)18(15)14-22(8,9)10/h11H,12-14H2,1-10H3
    • InChI Key: USTXXEHEEGDJAG-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C(C(C)=C1CC(C)(C)C)CC(C)(C)C)CC(C)(C)C

Computed Properties

  • Exact Mass: 428.19400g/mol
  • Monoisotopic Mass: 428.19400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 0Ų
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